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Compound of Interest

Compound Name: Dihydroquinidine

Cat. No.: B8771983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for

dihydroquinidine, a cinchona alkaloid used in research and pharmaceutical development. The

following sections detail its physical and chemical properties, toxicological data, and

recommended procedures for safe handling, storage, and disposal. This document is intended

to supplement, not replace, institutional safety protocols and Safety Data Sheets (SDSs).

Core Safety and Handling Data
To facilitate quick reference and comparison, quantitative data regarding the physical,

chemical, and toxicological properties of dihydroquinidine are summarized in the tables

below.

Physical and Chemical Properties
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Property Value References

Molecular Formula C₂₀H₂₆N₂O₂ [1][2][3]

Molar Mass 326.43 g/mol [1][2][3]

Melting Point 169-172 °C [1][4]

Appearance
White or almost white

crystalline powder
[5]

Solubility

Soluble in ethanol.[5] Solubility

in DMSO is 60 mg/mL.[6]

Insoluble or slightly soluble in

water.[6]

[5][6]

Specific Rotation (α) +226° (c=2 in ethanol) [1][4]

Flash Point 255.2 °C [1]

Density ~1.11 g/cm³ (estimate) [1][6]

Toxicological Data
Limited quantitative toxicological data for dihydroquinidine is available in the public domain.

The information below is derived from available safety data sheets and toxicological databases.

Parameter Value Species Route References

LD₅₀ (Lethal

Dose, 50%)

369 mg/kg (for

Dihydroquinidine

hydrochloride)

Rat Oral [7]

Acute Toxicity

(Oral)

Harmful if

swallowed.
Human Oral [8][9]

Acute Toxicity

(Dermal)

Harmful in

contact with skin.
Not Specified Dermal [8][9]

Acute Toxicity

(Inhalation)

Harmful if

inhaled.
Not Specified Inhalation [8][9]
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Note: No specific LC₅₀ (Lethal Concentration, 50%) data for inhalation or dermal LD₅₀ values

were found in the searched resources. Many safety data sheets state "No data available" for

these parameters.[7][8]

Occupational Exposure Limits
No established occupational exposure limits (e.g., PEL, TLV) specifically for dihydroquinidine
have been identified from NIOSH, OSHA, or ACGIH databases.[7] Therefore, it is crucial to

handle this compound with appropriate engineering controls and personal protective equipment

to minimize exposure.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available in

the referenced safety data sheets or databases. Toxicological data, such as LD₅₀ values, are

typically determined through standardized protocols (e.g., OECD guidelines) involving dose-

range finding studies followed by the main study with a specified number of animals per dose

group. The protocol would detail the animal model, housing conditions, administration of the

substance, observation parameters (e.g., clinical signs, body weight changes), and an end-

point for the study (typically 14 days for acute toxicity), followed by necropsy. For a

comprehensive understanding of the methodologies, referring to specific toxicological studies

on dihydroquinidine or structurally related cinchona alkaloids would be necessary.

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel.

Engineering Controls
Work with dihydroquinidine should be conducted in a well-ventilated area.[3][8]

A laboratory fume hood or other form of local exhaust ventilation is recommended, especially

when handling the powder form, to avoid the formation and inhalation of dust and aerosols.

[3][7]

Personal Protective Equipment (PPE)
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Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[7][8]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[8][10]

Skin and Body Protection: Wear a lab coat, and for larger quantities or where there is a risk

of significant exposure, consider impervious clothing.[8][11]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator should be used.[8]

Hygiene Measures
Wash hands thoroughly after handling.[8][9]

Do not eat, drink, or smoke in areas where dihydroquinidine is handled.[8]

Remove contaminated clothing and wash it before reuse.[3][7]

Storage
Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8][11]

Store away from incompatible materials and foodstuffs.[8]

Protect from direct sunlight.[10][11]

Recommended storage temperature for the powder is often -20°C for long-term stability.[3][6]

[11]

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3][7][8]
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Skin Contact: In case of skin contact, immediately take off contaminated clothing. Wash the

affected area with soap and plenty of water. Consult a doctor.[3][7][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[3][7][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[3][7]

[8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see PPE section). Avoid breathing dust.[7][8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7][8]

Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place

it in a suitable, closed container for disposal.[7][8][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][7][8]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[7]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7][8]

Disposal Considerations
Dispose of dihydroquinidine and its contaminated packaging in accordance with all applicable

federal, state, and local regulations. This may involve offering the material to a licensed

hazardous waste disposal company.[7][8]
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Signaling Pathways and Experimental Workflows
The following diagram illustrates a generalized workflow for the safe handling of

dihydroquinidine in a laboratory setting.
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Receiving and Storage

Handling and Experimentation

Cleanup and Disposal Emergency Procedures

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

If OK

Spill Response

If Damaged

Prepare Work Area (Fume Hood)

Don Appropriate PPE

Weigh Dihydroquinidine

Perform Experiment

Decontaminate Work Surfaces Exposure Response

Doff PPE Correctly

Dispose of Waste (Solid & Liquid)

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for dihydroquinidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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